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Compound of Interest

Compound Name: 2-Methoxy-5-methylaniline

Cat. No.: B041322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants of 2-
Methoxy-5-methylaniline (also known as p-Cresidine), CAS 120-71-8. The information is
presented in a structured format to facilitate easy access and comparison for research and
development applications. This document also includes generalized experimental protocols for

determining key physical properties and visual representations of relevant chemical pathways
and workflows.

Core Physical and Chemical Properties

2-Methoxy-5-methylaniline is an aromatic amine that presents as white to silver-gray odorless
crystals. It is a vital intermediate in the synthesis of various dyes and pigments.

General and Computed Properties
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Property Value Source
Molecular Formula CsH11NO [1112113114]
Molecular Weight 137.18 g/mol [11[2][41[5]
IUPAC Name 2-methoxy-5-methylaniline [1]

p-Cresidine, 5-Methyl-o-
Synonyms anisidine, 2-Amino-4-

methylanisole

[1](21[5]

CAS Number 120-71-8

[1](2]

EC Number 204-419-1

[1]

logP (Octanol-Water Partition 174
Coefficient) '

[1]

Experimental Physical Constants

The following table summarizes the experimentally determined physical constants for 2-

Methoxy-5-methylaniline.
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Physical Constant Value Conditions Source

Melting Point 50-52 °C (lit.) [2][6]

51.5 °C [1][7]

49-55 °C [5]

Boiling Point 235 °C at 760 mmHg (lit.) [L112][511611 7]

Density 1.0 g/cm3 at 20°C

Vapor Pressure 0.02 mmHg [1]

Flash Point 111 °C closed cup [2][5]

>230 °F [8][9]

Autoignition

Temperature #807C ]

Refractive Index 1.5647 (estimate) [8]
Solubility Profile

Solvent Solubility Source

Water Slightly soluble [1]

Less than 1 mg/mL at 72 °F [1]

Chloroform Slightly soluble [1]

Ethanol Soluble [1]

Ether Soluble [1]

Benzene Soluble [1]

Petroleum Ether Soluble [1]
Experimental Protocols
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While specific experimental protocols for the determination of physical constants for 2-

Methoxy-5-methylaniline are not readily available in public literature, the following are

detailed, standard methodologies for determining these properties for solid aromatic amines.

Melting Point Determination (Capillary Method)

This method is widely used for determining the melting point of a crystalline solid.

Sample Preparation: A small amount of dry, finely powdered 2-Methoxy-5-methylaniline is
packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. A sharp melting point range (typically
0.5-1 °C) is indicative of a pure compound.[1]

Boiling Point Determination (Micro Reflux Method)

This method is suitable for small quantities of liquid. Since 2-Methoxy-5-methylaniline is a

solid at room temperature, it would first need to be melted.

Sample Preparation: Approximately 0.5 mL of the molten sample is placed in a small test
tube with a boiling chip.

Apparatus Setup: A thermometer is positioned with its bulb just above the surface of the
liquid. The test tube is placed in a heating block or oil bath.

Heating: The sample is heated gently until it boils and the vapor condenses on the walls of
the test tube, creating a refluxing ring of liquid.

Measurement: The thermometer bulb should be positioned at the level of this refluxing ring.
The stable temperature observed is the boiling point of the substance at the recorded
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atmospheric pressure.[2]

Solubility Determination (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound in a specific
solvent.

Sample Preparation: An excess amount of solid 2-Methoxy-5-methylaniline is added to a
known volume of the solvent in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure that equilibrium is reached between the dissolved and undissolved
solute.

o Sample Analysis: After equilibration, the solution is allowed to stand, and a sample of the
supernatant is carefully removed and filtered to separate the undissolved solid.

o Quantification: The concentration of 2-Methoxy-5-methylaniline in the filtered solution is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection. This concentration represents the solubility of
the compound in that solvent at that temperature.

Signaling Pathways and Experimental Workflows

As a synthetic intermediate, 2-Methoxy-5-methylaniline is not typically studied for its role in
biological signaling pathways. However, its chemical synthesis and its use in further reactions,
as well as its analytical determination, provide logical workflows that can be visualized.

Synthesis of 2-Methoxy-5-methylaniline (p-Cresidine)

The synthesis of p-Cresidine can be achieved from 4-chlorotoluene through a multi-step
process.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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